5-Chloro-6-fluoronicotinic acid
Overview
Description
5-Chloro-6-fluoronicotinic acid is an organic compound consisting of a pyridine ring with a chlorine and a fluorine atom on adjacent carbon atoms . It contains a total of 14 bonds; 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 hydroxyl group, and 1 Pyridine .
Molecular Structure Analysis
The molecular formula of this compound is C6H3ClFNO2 . It has a molecular weight of 175.54 g/mol . The structure contains 11 heavy atoms, 1 rotatable bond, 4 hydrogen bond acceptors, and 1 hydrogen bond donor .Physical and Chemical Properties Analysis
This compound has a boiling point of 322.5±37.0 °C and a density of 1.576±0.06 g/cm3 . It has a pKa value of 3.04±0.10 . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Derivatives : 5-Chloro-6-fluoronicotinic acid is used in the synthesis of various chemical compounds. For instance, it is utilized in the formation of Ethyl 2,6-Dichloro-5-fluoronicotinoyl Acetate, which is produced with an overall yield of about 71% (Zhou Yan-feng, 2007).
Production of Alkaloids : In plants like Nicotiana tabacum, this compound is involved in the formation of specific alkaloids. Research shows that 5-fluoronicotine, an alkaloid, is produced when these plants are fed with 5-fluoronicotinic acid (E. Leete, George B. Bodem, & M. F. Manuel, 1971).
Catalytic Synthesis : A practical synthesis of a key pharmaceutical intermediate, 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid, was described using a palladium-catalyzed cyanation/reduction sequence. This study highlights the role of this compound in creating valuable pharmaceutical compounds (Xin Wang et al., 2006).
Characterization and Spectroscopy : The compound has been studied using FT-Raman and FT-IR spectra, and DFT calculations to understand its structural and vibrational properties. These studies are crucial in determining its potential applications in various fields (M. Karabacak, E. Kose, & M. Kurt, 2010).
Biological and Medicinal Research
Antibacterial Properties : this compound has demonstrated potential as an antibacterial agent. It has been shown to inhibit various bacteria such as Streptococcus, Staphylococcus aureus, and Escherichia coli. This property makes it a candidate for further research in antibiotic development (F. Streightoff, 1963).
Magnetic and Luminescence Properties : Lanthanide coordination compounds derived from 5-fluoronicotinic acid have been studied for their magnetic and luminescence properties. These compounds have potential applications in materials science and photonics (Yan-Hui Cui et al., 2016).
Hypoglycemic Properties : The compound has been explored in the context of hypoglycemic activity. It serves as a precursor or a structural component in the synthesis of various hypoglycemic agents, highlighting its potential in diabetes treatment (W. Grell et al., 1998).
Enzymatic Synthesis : 6-Hydroxynicotinate 3-monooxygenase from Pseudomonas fluorescens has been studied for its role in the synthesis of 2,5-dihydroxypyridine, a precursor for various chemical syntheses, including those involving 5-fluoronicotinic acid (H. Nakano et al., 1999).
Fluorine-18 Labeling of Biomolecules : The compound is utilized in the fluorine-18 labeling of biomolecules, which is essential in medical imaging and diagnostic techniques (F. Basuli et al., 2017).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
5-Chloro-6-fluoronicotinic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. One of the key interactions involves its binding to specific enzymes that are involved in metabolic pathways. For instance, this compound can act as an inhibitor or activator of certain enzymes, thereby influencing the rate of biochemical reactions . Additionally, this compound can form complexes with proteins, affecting their structure and function.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the expression of genes involved in metabolic pathways, leading to changes in the levels of specific metabolites. Additionally, it can alter cell signaling pathways by interacting with key signaling molecules, thereby influencing cellular responses to external stimuli
Molecular Mechanism
The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, this compound can bind to specific enzymes, inhibiting their activity and thereby affecting the metabolic pathways they regulate . Additionally, this compound can interact with transcription factors, leading to changes in gene expression and subsequent alterations in cellular function . These molecular mechanisms provide a comprehensive understanding of how this compound influences biochemical and cellular processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to factors such as stability, degradation, and long-term effects on cellular function . Studies have shown that this compound is relatively stable under controlled conditions, but it can degrade over time when exposed to certain environmental factors . Additionally, long-term exposure to this compound can lead to changes in cellular function, including alterations in gene expression and metabolic activity . These temporal effects are important considerations for researchers using this compound in biochemical experiments.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while higher doses can lead to significant changes in biochemical and cellular processes . For instance, high doses of this compound can result in toxic or adverse effects, such as cellular damage or disruption of metabolic pathways . These dosage-dependent effects are critical for understanding the safety and efficacy of this compound in preclinical studies.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors . This compound can influence metabolic flux by altering the activity of key enzymes, leading to changes in the levels of specific metabolites . For example, this compound can inhibit enzymes involved in the biosynthesis of certain metabolites, thereby affecting their concentrations in cells
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with specific transporters and binding proteins . This compound can be transported across cell membranes by active or passive transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cell, this compound can bind to proteins that facilitate its distribution to various cellular compartments . These transport and distribution mechanisms are crucial for understanding how this compound exerts its effects at the cellular level.
Subcellular Localization
The subcellular localization of this compound is determined by various targeting signals and post-translational modifications . This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, where it exerts its biochemical effects . The localization of this compound within these compartments can influence its activity and function, making it an important factor in its overall biochemical properties
Properties
IUPAC Name |
5-chloro-6-fluoropyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFNO2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHESJWPBKSDWPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394875 | |
Record name | 5-chloro-6-fluoronicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38185-57-8 | |
Record name | 5-chloro-6-fluoronicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-6-fluoropyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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